inhibitors

  • N-(2,4-Dimethylphenyl)-2-[(5E)-5-(4-methoxybenzylidene)...
    • CAS RN:
    • Molecular Formula:
    • C21H20N2O4S
    • Molecular Weight:
    • 396.5 g/mol
    Description
    Blocks calcium release from sarcoplasmic reticulum by direct interaction with the ryanodine receptor.
  • 2-Carboxy-3-carboxymethylquinoline
    • CAS RN:
    • 132623-44-0
    • Molecular Formula:
    • C12H9NO4
    • Molecular Weight:
    • 231.2 g/mol
    Description
    For use in conjunction with [3H]-homoquinolinic acid to characterize NR2B-containing NMDA receptors;  selectively inhibits [3H]-homoquinolinic acid binding to non-NMDA sensitive sites....
  • SB 216641 hydrochloride
    • CAS RN:
    • 193611-67-5
    • Molecular Formula:
    • C28H31ClN4O4
    • Molecular Weight:
    • 523 g/mol
    Description
    A selective h5-HT1B antagonist with approximately 25-fold selectivity over h5-HT1D and little or no affinity for a range of other receptor types.
  • AMT hydrochloride
    • CAS RN:
    • 21463-31-0
    • Molecular Formula:
    • C5H11ClN2S
    • Molecular Weight:
    • 166.67 g/mol
    Description
    Potent, selective and reversible inhibitor of iNOS (IC50 = 3.6 nM;  approximately 30 and 40 times selective over nNOS and eNOS respectively).
  • Spermidine trihydrochloride
    • CAS RN:
    • 334-50-9
    • Molecular Formula:
    • C7H22Cl3N3
    • Molecular Weight:
    • 181.71 g/mol
    Description
    Binds to the polyamine modulatory site of the NMDA receptor and has been described as an agonist based on its ability to enhance the binding of [3H]-MK801. Activates autophagy....
  • Urea, N-(2-((3-(2-cyanophenoxy)-2-hydroxypropyl)amino)e...
    • CAS RN:
    • 53671-71-9
    • Molecular Formula:
    • C19H22N4O3
    • Molecular Weight:
    • 354.4 g/mol
    Description
    β-adrenergic antagonist and low efficacy partial agonist;  does not affect resting cardiac parameters.
  • Chlormethiazole hydrochloride
    • CAS RN:
    • 6001-74-7
    • Molecular Formula:
    • C6H9Cl2NS
    • Molecular Weight:
    • 198.11 g/mol
    Description
    Sedative and anticonvulsant which is neuroprotective in a number of animal models. Prevents the degeneration of serotonergic nerve terminals induced by MDMA ('Ecstasy').
  • 4-(3-(Tert-butylamino)-2-hydroxypropoxy)-1H-benzo[d]imi...
    • CAS RN:
    • 64208-32-8
    • Molecular Formula:
    • C14H22ClN3O3
    • Molecular Weight:
    • 315.79 g/mol
    Description
    Partial agonist at β3-adrenoceptors. β1- and β2-adrenoceptor antagonist (Ki values are 0.9, 4 and 88 nM for β1, β2 and β3 receptors respectively).
  • Tiotidine
    • CAS RN:
    • 69014-14-8
    • Molecular Formula:
    • C10H16N8S2
    • Molecular Weight:
    • 312.4 g/mol
    Description
    1-cyano-3-[2-[[2-(diaminomethylideneamino)-4-thiazolyl]methylthio]ethyl]-2-methylguanidine is a member of thiazoles.
  • 1,3-Di-o-tolylguanidine
    • CAS RN:
    • 97-39-2
    • Molecular Formula:
    • C15H17N3
    • Molecular Weight:
    • 239.32 g/mol
    Description
    Displays high and roughly equal affinity for both σ1 and σ2 receptors.